Cas no 2173052-68-9 (1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid)

• Product Name: 1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid
• CAS No: 2173052-68-9
• MF: C₂₄H₃₄N₂O₄
• MW: 414.537766933441
• CID: 5049847
• Update Time: 2025-07-17

1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(N-[2-Oxo-1-(2-phenylethyl)pentyl]-d-alanyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• 1-{N-[2-oxo-1-(2-phenylethyl)pentyl]-D-alanyl}octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• (2S,3aS,6aS)-1-[(2R)-2-[[(3R)-4-oxo-1-phenylheptan-3-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• 1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid

• Inchi： 1S/C24H34N2O4/c1-3-8-22(27)19(14-13-17-9-5-4-6-10-17)25-16(2)23(28)26-20-12-7-11-18(20)15-21(26)24(29)30/h4-6,9-10,16,18-21,25H,3,7-8,11-15H2,1-2H3,(H,29,30)/t16-,18+,19-,20+,21+/m1/s1
• InChI Key： UJRWOTKNFKYDQM-VLQCVTHLSA-N
• SMILES： O=C([C@@H](C)N[C@@H](C(CCC)=O)CCC1C=CC=CC=1)N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 616
• XLogP3: 1.7
• Topological Polar Surface Area: 86.7

Additional information on 1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid

Comprehensive Overview of 1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid (CAS No. 2173052-68-9)

In the realm of peptide-based compounds and small molecule therapeutics, 1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid (CAS No. 2173052-68-9) has emerged as a subject of significant scientific interest. This compound, characterized by its intricate molecular structure, combines a D-alanyl moiety with an octahydrocyclopentabpyrrole core, offering unique pharmacological properties. Researchers are particularly intrigued by its potential applications in drug discovery and biomedical research, especially in targeting enzyme inhibition and receptor modulation.

The synthetic pathway of this compound involves multi-step organic synthesis, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and catalytic hydrogenation. Its CAS No. 2173052-68-9 serves as a critical identifier in chemical databases, facilitating global research collaboration. Given the growing demand for novel bioactive molecules, this compound aligns with trends in precision medicine and personalized therapeutics, addressing unmet medical needs in areas like metabolic disorders and neurodegenerative diseases.

From a structural-activity relationship (SAR) perspective, the 2-phenylethyl group and cyclopentabpyrrole backbone contribute to its binding affinity and selectivity. Recent studies highlight its potential as a scaffold for drug design, particularly in GPCR-targeted therapies. The compound’s carboxylic acid functionality further enhances its solubility and bioavailability, key factors in pharmacokinetic optimization.

In the context of AI-driven drug discovery, CAS No. 2173052-68-9 has been featured in computational screening studies, where machine learning models predict its interactions with biological targets. This synergy between wet-lab experiments and in silico analysis underscores its relevance in modern biopharmaceutical innovation. Additionally, its patent landscape reflects competitive interest, with filings emphasizing its utility in therapeutic formulations.

Environmental and safety profiles of this compound are also under scrutiny, as regulatory agencies prioritize green chemistry principles. Its low toxicity and biodegradability make it a candidate for sustainable pharmaceutical development. Furthermore, its stability under physiological conditions positions it favorably for preclinical trials.

As the scientific community explores next-generation therapeutics, 1-{N-2-Oxo-1-(2-phenylethyl)pentyl-D-alanyl}octahydrocyclopentabpyrrole-2-carboxylic acid exemplifies the convergence of chemical ingenuity and biological relevance. Its multifunctional design opens avenues for addressing complex diseases, resonating with current searches for breakthrough medications and targeted drug delivery systems.